![molecular formula C10H13ClN2O2 B6173269 methyl 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylate hydrochloride CAS No. 2460749-99-7](/img/no-structure.png)
methyl 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylate hydrochloride
Description
“Methyl 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylate hydrochloride” is a chemical compound with the CAS Number: 2460749-99-7 . It has a molecular weight of 228.68 . The IUPAC name for this compound is methyl 4-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H12N2O2.ClH/c1-6-7-3-4-11-9(7)12-5-8(6)10(13)14-2;/h5H,3-4H2,1-2H3,(H,11,12);1H . This code can be used to generate the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, other physical and chemical properties such as melting point, boiling point, and density are not available .Mechanism of Action
While the specific mechanism of action for this compound is not available, it’s worth noting that pyrrolopyridine derivatives have been reported to have potent activities against FGFR1, 2, and 3 . Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors, making these compounds potentially useful in cancer therapy .
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylate hydrochloride involves the reaction of 4-methyl-1H-pyrrole-2-carboxylic acid with methyl 2-chloro-3-oxobutanoate, followed by cyclization with ammonium acetate and reduction with sodium borohydride. The resulting compound is then treated with hydrochloric acid to obtain the hydrochloride salt.", "Starting Materials": [ "4-methyl-1H-pyrrole-2-carboxylic acid", "methyl 2-chloro-3-oxobutanoate", "ammonium acetate", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-methyl-1H-pyrrole-2-carboxylic acid is reacted with methyl 2-chloro-3-oxobutanoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form methyl 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate.", "Step 2: Methyl 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is then cyclized with ammonium acetate in the presence of a solvent such as ethanol to form methyl 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylate.", "Step 3: The resulting compound is reduced with sodium borohydride in the presence of a solvent such as methanol to obtain methyl 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylate.", "Step 4: Methyl 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylate is then treated with hydrochloric acid to obtain the hydrochloride salt of the compound." ] } | |
CAS RN |
2460749-99-7 |
Product Name |
methyl 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylate hydrochloride |
Molecular Formula |
C10H13ClN2O2 |
Molecular Weight |
228.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
